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Compound of Interest

Compound Name: L-Tryptophanol

Cat. No.: B1336489 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the safe disposal of L-
Tryptophanol, a non-hazardous amino alcohol compound. While L-Tryptophanol is not

classified as a hazardous substance under OSHA's Hazard Communication Standard,

adherence to proper laboratory waste management practices is essential to maintain safety

and environmental responsibility.

Immediate Safety and Handling
Before proceeding with disposal, ensure that all personnel handling L-Tryptophanol are

equipped with the appropriate Personal Protective Equipment (PPE), including laboratory

coats, safety glasses, and gloves. In the event of a spill, sweep up the solid material and place

it into a suitable, labeled container for disposal. Avoid generating dust.

Step-by-Step Disposal Protocol
The disposal of L-Tryptophanol should follow the general procedures for non-hazardous solid

chemical waste in a laboratory setting.

Waste Identification and Segregation:

Confirm that the waste is solely L-Tryptophanol and not mixed with any hazardous

substances.
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If it is mixed with a hazardous chemical, the mixture must be treated as hazardous waste

and disposed of according to the specific requirements for that hazardous component.

Containerization:

Place the solid L-Tryptophanol waste into a clean, dry, and chemically compatible

container with a secure lid.

The container should be clearly labeled as "L-Tryptophanol Waste" or with a similar

identifier.

Disposal:

For small quantities of uncontaminated L-Tryptophanol, disposal in the regular laboratory

trash may be permissible, but it is crucial to consult your institution's specific waste

management policies.

Some institutions may require that all chemical waste, regardless of hazard classification,

be collected by a designated waste management provider.

Never dispose of L-Tryptophanol down the sink or in any drain.

Documentation:

Maintain a log of all chemical waste disposal, including the name of the chemical, quantity,

and date of disposal.

Quantitative Data and Physical Properties
While specific quantitative disposal limits are not typically established for non-hazardous

substances like L-Tryptophanol, its physical and chemical properties are important for safe

handling and disposal.
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Property Value

Molecular Formula C₁₁H₁₄N₂O

Molecular Weight 190.24 g/mol [1]

Appearance
Pale yellow or light red waxy solid or sticky

paste[2]

Melting Point 73-77 °C[3]

Solubility in Water 11.4 g/L (at 25°C)[3]

Hazard Classification Not classified as hazardous

L-Tryptophanol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
Tryptophanol.
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Start: L-Tryptophanol Waste Generated

Is the waste mixed with
any hazardous substance?

Dispose of as Hazardous Waste
(Follow specific guidelines for the

hazardous component)

Yes

Is the waste in solid form?

No

Place in a labeled, sealed,
chemically compatible container for

non-hazardous solid waste.

Yes

Consult Institutional Waste Policy

No (Aqueous)

Dispose of in designated
non-hazardous solid waste stream.

Permits Trash Disposal

Arrange for pickup by designated
waste management provider.

Requires Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for L-Tryptophanol disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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